4-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine

• IUPAC Name: 4-[[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-3-methylpyridine
• InChI: InChI=1S/C19H23FN2O4S/c1-14-12-21-8-5-17(14)26-13-15-6-9-22(10-7-15)27(23,24)19-11-16(20)3-4-18(19)25-2/h3-5,8,11-12,15H,6-7,9-10,13H2,1-2H3
• InChI Key: ZLLORRGIQFVKPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC
• Molecular Formula: C19H23FN2O4S
• Molecular Weight: 394.5 g/mol
• CAS No.: 2640830-96-0

Description

4-{[1-(5-Fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine is a heterocyclic compound featuring a piperidine core substituted at the 1-position with a 5-fluoro-2-methoxybenzenesulfonyl group and at the 4-position with a methoxy-linked 3-methylpyridine moiety. This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where sulfonamide and pyridine motifs are pharmacologically relevant .

Comparison with Similar Compounds

Table 1: Structural Comparison of Piperidine-Based Compounds

Compound Name	Piperidine Substituent (Position 1)	Linked Group (Position 4)	Key Modifications
Target Compound	5-Fluoro-2-methoxybenzenesulfonyl	Methoxy-3-methylpyridine	Sulfonyl group, fluorinated aryl
4-({4-[5-({1-[(6-Methylpyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine-2-carbonyl]piperazin-1-yl}methyl)-benzonitrile	6-Methylpyridin-3-ylmethyl	Methoxy-pyridine-2-carbonyl-piperazine	Piperazine spacer, nitrile group
1-(2-Methoxy-phenyl)-4-{[1-(2-nitrobenzyl)piperidin-4-yl]methyl}piperazine	2-Nitrobenzyl	Piperazine-methyl	Nitro group, dual piperazine/piperidine
4-[[1-(3-Fluoropropyl)Piperidin-4-Yl]Methoxy]Benzonitrile	3-Fluoropropyl	Methoxy-benzonitrile	Fluorinated alkyl, benzonitrile

Key Observations :

• Sulfonyl vs. Alkyl/Aryl Groups : The target’s benzenesulfonyl group (electron-withdrawing) contrasts with alkyl (e.g., 3-fluoropropyl in ) or aryl (e.g., nitrobenzyl in ) substituents, which may alter receptor binding kinetics and metabolic stability.
• Pyridine vs. Benzonitrile : The 3-methylpyridine in the target could enhance π-π stacking compared to benzonitrile in , which may favor interactions with aromatic residues in enzyme active sites.

Table 2: Receptor Affinity and Selectivity

Compound Class	Target Receptor	Affinity (IC50/Ki)	Notes	Source
Target Compound (hypothesized)	Sigma-1/AMPK/Dopamine D2	N/A	Structural analogs suggest potential
1-(2-Methoxy-phenyl)-4-{[1-(2-nitrobenzyl)piperidin-4-yl]methyl}piperazine	Dopamine D2	High affinity	Nitro group critical for binding
4-[[1-(3-Fluoropropyl)Piperidin-4-Yl]Methoxy]Benzonitrile	Sigma-1	Submicromolar	Fluoropropyl enhances lipophilicity
Piperidine-piperazine hybrids	Allosteric GPCR sites	Variable	Spacer length modulates selectivity

Key Findings :

• The nitrobenzyl-substituted piperidine in showed high dopamine D2 affinity, suggesting that electron-deficient groups at the piperidine 1-position enhance orthosteric binding. The target’s sulfonyl group may mimic this effect but with improved stability.

Physicochemical and Pharmacokinetic Properties

Table 3: Solubility, LogP, and Metabolic Stability

Compound	Aqueous Solubility (µg/mL)	LogP	Metabolic Stability (t1/2)	Notes
Target Compound	Low (predicted)	~3.5	High (sulfonyl resistance)	Sulfonyl reduces CYP450 metabolism
4-({4-[5-({1-[(6-Methylpyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine-2-carbonyl]piperazin-1-yl}methyl)-benzonitrile	Moderate	~2.8	Moderate	Piperazine improves solubility
4-({4-[5-({1-[(5-Ethoxypyrazin-2-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyridine-2-carbonyl]-piperazin-1-yl}methyl)benzonitrile	High	~2.2	Low	Ethoxy-pyrazine enhances solubility

Key Insights :

• The target’s sulfonyl group likely reduces aqueous solubility compared to ethoxy-pyrazine derivatives but increases metabolic stability.
• LogP values suggest the target is moderately lipophilic, balancing membrane permeability and solubility.